Cas no 88174-28-1 (Benzaldehyde, 3-fluoro-2,4,6-trimethyl-)
88174-28-1 structure
Product Name:Benzaldehyde, 3-fluoro-2,4,6-trimethyl-
CAS No:88174-28-1
MF:C10H11FO
MW:166.192146539688
CID:642234
PubChem ID:71410308
Update Time:2025-04-19
Benzaldehyde, 3-fluoro-2,4,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-fluoro-2,4,6-trimethyl-
- 3-fluoro-2,4,6-trimethylbenzaldehyde
- DTXSID20829997
- 88174-28-1
-
- Inchi: 1S/C10H11FO/c1-6-4-7(2)10(11)8(3)9(6)5-12/h4-5H,1-3H3
- InChI Key: GBBMHIBGHNWKCM-UHFFFAOYSA-N
- SMILES: FC1=C(C)C=C(C)C(C=O)=C1C
Computed Properties
- Exact Mass: 166.079393132g/mol
- Monoisotopic Mass: 166.079393132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1Ų
Benzaldehyde, 3-fluoro-2,4,6-trimethyl- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
88174-28-1 (Benzaldehyde, 3-fluoro-2,4,6-trimethyl-) Related Products
- 363134-37-6(4-Fluoro-2,3-dimethylbenzaldehyde)
- 177756-62-6(3-Fluoro-4-methylbenzaldehyde)
- 147624-13-3(3-Fluoro-2-methylbenzaldehyde)
- 63082-45-1(4-Fluoro-2-methylbenzaldehyde)
- 22062-53-9(5-Fluoro-2-methylbenzaldehyde)
- 117752-04-2(2-fluoro-6-methyl-benzaldehyde)
- 363134-36-5(3-Fluoro-2,4-dimethylbenzaldehyde)
- 925441-35-6(4-Fluoro-2,6-dimethylbenzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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